Cas no 1179360-60-1 (3-Bromopicolinimidamide hydrochloride)

• Product Name: 3-Bromopicolinimidamide hydrochloride
• CAS No: 1179360-60-1
• MF: C₆H₇BrClN₃
• MW: 236.496878862381
• MDL: MFCD12755611
• CID: 1035050
• PubChem ID: 17972867
• Update Time: 2025-10-24

3-Bromopicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromopicolinimidamide hydrochloride
• 3-bromopyridine-2-carboximidamide,hydrochloride
• 2-Pyridinecarboximidamide, 3-bromo-, hydrochloride
• AGN-PC-01NEDQ
• AK130380
• KB-145081
• SureCN5730020
• SCHEMBL5730020
• BS-41698
• 3-Bromopyridine-2-carboximidamide HCl
• MFCD12755611
• W18185
• A925614
• CS-0060324
• 3-Bromopyridine-2-carboximidamide;hydrochloride
• DB-356874
• SY343039
• 1179360-60-1
• 3-BROMOPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• 3-bromopicolinimidamidehydrochloride
• 3-Bromopyridine-2-carboximidamide--hydrogen chloride (1/1)
• AKOS015843709
• DTXSID90591831
• 3-BROMOPICOLINIMIDAMIDE HCL

• MDL： MFCD12755611
• Inchi： 1S/C6H6BrN3.ClH/c7-4-2-1-3-10-5(4)6(8)9;/h1-3H,(H3,8,9);1H
• InChI Key： NOLDHUMYCPCWAQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(=N)N.Cl

Computed Properties

• Exact Mass: 234.95119g/mol
• Monoisotopic Mass: 234.95119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

3-Bromopicolinimidamide hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Bromopicolinimidamide hydrochloride

3-Bromopicolinimidamide Hydrochloride: A Comprehensive Overview

3-Bromopicolinimidamide hydrochloride, with the CAS number 1179360-60-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been the subject of extensive research due to its unique properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of 3-bromopicolinimidamide hydrochloride consists of a picolinimidamide backbone with a bromine substituent at the 3-position. This substitution plays a crucial role in determining the compound's reactivity and stability. Recent studies have highlighted its ability to act as a versatile building block in organic synthesis, particularly in the construction of heterocyclic compounds. The presence of the bromine atom enhances its reactivity, making it an ideal candidate for various substitution reactions.

Synthesis and Characterization

The synthesis of 3-bromopicolinimidamide hydrochloride involves a multi-step process that typically begins with the preparation of picolinic acid derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. The compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography, which have provided detailed insights into its molecular geometry and packing arrangements.

Applications in Materials Science

3-Bromopicolinimidamide hydrochloride has found applications in the development of coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in constructing porous materials with high surface areas. Recent research has demonstrated its potential in gas storage applications, particularly for gases such as methane and hydrogen. Additionally, its use in catalysis has been explored, with studies showing enhanced catalytic activity in certain organic transformations.

Biological Applications

In the field of biology, 3-bromopicolinimidamide hydrochloride has shown promise as a lead compound for drug discovery. Its structural flexibility allows for interactions with various biological targets, including enzymes and receptors. Recent studies have focused on its potential as an inhibitor of kinase enzymes, which are implicated in numerous diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated moderate efficacy in inhibiting target enzymes, paving the way for further exploration in therapeutic development.

Environmental Considerations

The environmental impact of 3-bromopicolinimidamide hydrochloride has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Studies indicate that under aerobic conditions, the compound undergoes partial degradation; however, further research is required to fully understand its environmental fate. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents.

Future Directions

The future of 3-bromopicolinimidamide hydrochloride lies in expanding its applications across diverse fields while addressing current limitations. Ongoing research aims to optimize its properties for use in advanced materials such as flexible electronics and sensors. Additionally, collaborative efforts between chemists and biologists are expected to unlock new therapeutic potentials by modifying its structure to enhance bioavailability and selectivity.

In conclusion, 3-bromopicolinimidamide hydrochloride, with CAS number 1179360-60-1, stands as a testament to the ingenuity of modern chemical research. Its versatility across multiple disciplines underscores its importance as a key compound in contemporary scientific endeavors. As research continues to uncover new facets of its properties and applications, this compound is poised to make significant contributions to both academic and industrial advancements.